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Compound of Interest

Compound Name: 5,8,11-Trioxa-2-azatridecan-13-ol

Cat. No.: B608006

An In-depth Technical Guide to the Safety and Handling of 5,8,11-Trioxa-2-azatridecan-13-ol
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
5,8,11-Trioxa-2-azatridecan-13-ol. It is intended for use by qualified professionals. The
toxicological properties of this compound have not been fully investigated.[1] All personnel
should be adequately trained in the safe handling of chemicals and should use this information
in conjunction with established laboratory safety protocols.

Introduction

5,8,11-Trioxa-2-azatridecan-13-ol, also known as Hydroxy-PEG3-methylamine, is a chemical
compound with the CAS Number 90430-59-4 and the molecular formula C9H21NOA4.[2][3] Its
structure features a hydrophilic polyethylene glycol (PEG) spacer, a terminal hydroxyl group,
and a methylamine group.[2] This combination of functional groups makes it a versatile building
block in various applications, including:

o Pharmaceutical Synthesis: Used as an intermediate in the development of new drug
compounds to improve properties like solubility and stability.[2]

e Drug Delivery Systems: Incorporated into drug delivery systems to enhance the
bioavailability and therapeutic efficacy of active pharmaceutical ingredients.[2]
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o Chemical Synthesis: Employed as a precursor in the synthesis of polymers, surfactants, and
other specialty chemicals.[2]

Given its application in research and development, a thorough understanding of its safety and
handling is crucial.

Chemical and Physical Properties

Comprehensive experimental data on the physical properties of 5,8,11-Trioxa-2-azatridecan-
13-ol is limited. The following table summarizes the available information.

Property Value Source
CAS Number 90430-59-4 [2][3]
Molecular Formula C9H21NO4 [2][3]
Molecular Weight 207.27 g/mol [2]
Appearance Data not available

Melting Point Data not available [2]
Boiling Point Data not available [2]
Density Data not available [2]
Flash Point Data not available [2]

The hydrophilic PEG spacer
Solubility enhances solubility in aqueous
media.[2]

Toxicological Information

Specific toxicological data for 5,8,11-Trioxa-2-azatridecan-13-ol is not available in the
provided search results. A safety data sheet for a related compound, 5,8,11-Trioxa-2-
azatridecanedioic acid 1-(1,1-dimethylethyl) ester, states that its chemical, physical, and
toxicological properties have not been thoroughly investigated.[1] Another related compound's
safety data suggests potential hazards such as being corrosive to metals, causing severe skin
burns and eye damage, and being harmful to aquatic life.
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Given the lack of specific data, it is prudent to handle 5,8,11-Trioxa-2-azatridecan-13-ol as a

potentially hazardous substance.

Endpoint

Data

Acute Toxicity

No data available

Skin Corrosion/Irritation

No data available. Assume it may cause skin

irritation based on data for related compounds.

Serious Eye Damage/Irritation

No data available. Assume it may cause serious
eye irritation or damage based on data for

related compounds.

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available. No component of a related
product is identified as a probable, possible, or
confirmed human carcinogen by IARC at levels

greater than or equal to 0.1%.[1]

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

No data available. A related compound may

cause respiratory irritation.[1]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Hazard Identification and Precautionary Measures

Based on the safety data for related compounds, the following general GHS-style

precautionary statements should be considered.
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Hazard Class Precautionary Statements

P264: Wash skin thoroughly after handling.[4]
P280: Wear protective gloves/ protective
clothing/ eye protection/ face protection.[4] P301
+ P330 + P331: IF SWALLOWED: Rinse mouth.
Do NOT induce vomiting. P302 + P352: IF ON
SKIN: Wash with plenty of water.[4] P304 +
Health Hazards P340: IF INHALED: Remove person to fresh air
and keep comfortable for breathing.[4] P305 +
P351 + P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue

rinsing.[4] P319: Get medical help if you feel

unwell.[4]
Environmental Hazards P273: Avoid release to the environment.
Physical Hazards P234: Keep only in original container.

Experimental Protocols and Handling Procedures

Due to the lack of specific experimental protocols for safety assessment, a general workflow for
handling chemicals of unknown toxicity should be followed.
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General Workflow for Handling Chemicals with Unknown Toxicity
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Caption: General workflow for handling chemicals with unknown toxicity.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles.[1]

o Skin Protection: Handle with gloves.[1] Gloves must be inspected prior to use. Use proper
glove removal technique to avoid skin contact.[1] Dispose of contaminated gloves after use
in accordance with applicable laws and good laboratory practices.[1] Wear protective
clothing.

e Respiratory Protection: If handling outside of a ventilated enclosure or if aerosols may be
generated, use a NIOSH-approved respirator.

Engineering Controls
o Work in a well-ventilated area, preferably in a chemical fume hood.[1]
o Ensure an eyewash station and safety shower are readily accessible.

First Aid Measures

o General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[1]

 If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

¢ In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]

Storage and Disposal
Storage
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
o Store locked up.[4]
o Keep in a cool drum.[3]

Disposal

» Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations.[4]

e Do not let the product enter drains.[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1]

e Environmental Precautions: Do not let the product enter drains.[1]

e Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Special Hazards: Forms explosive mixtures with air on intense heating. Hazardous
combustion gases or vapors may develop in the event of a fire.

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Logical Relationship for Safety Assessment

The following diagram illustrates the logical flow for assessing and mitigating risks associated
with handling 5,8,11-Trioxa-2-azatridecan-13-ol.
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Risk Assessment and Mitigation Logic
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Caption: Risk assessment and mitigation logic for handling the compound.

Conclusion

While 5,8,11-Trioxa-2-azatridecan-13-ol is a valuable compound in research and
development, the lack of comprehensive safety and toxicological data necessitates a cautious
approach to its handling. All users must adhere to strict safety protocols, utilize appropriate
personal protective equipment and engineering controls, and be prepared to respond to
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accidental exposures. Further investigation into the toxicological properties of this compound is
warranted to establish a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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